2-(3-acetyl-1H-indol-1-yl)-1-(2-phenylmorpholin-4-yl)ethanone

• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol
• SMILES: CC(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCOC(C3)C4=CC=CC=C4
• InChI: InChI=1S/C22H22N2O3/c1-16(25)19-13-24(20-10-6-5-9-18(19)20)15-22(26)23-11-12-27-21(14-23)17-7-3-2-4-8-17/h2-10,13,21H,11-12,14-15H2,1H3
• InChIKey: FKZVCAXGRQWLCJ-UHFFFAOYSA-N

Compound Identity and Core Specifications for 2-(3-acetyl-1H-indol-1-yl)-1-(2-phenylmorpholin-4-yl)ethanone (CAS 1144440-66-3)

2-(3-acetyl-1H-indol-1-yl)-1-(2-phenylmorpholin-4-yl)ethanone is a fully synthetic small molecule (molecular formula C22H22N2O3, molecular weight 362.4 g/mol) that combines a 3-acetylindole pharmacophore with a 2-phenylmorpholine moiety via an ethanone linker . The compound bears the CAS Registry Number 1144440-66-3 and is catalogued as a screening compound for non-human research use only . Key physicochemical identifiers (SMILES, InChI, InChI Key) have been deposited in public chemistry databases, establishing its structural uniqueness within the broader aminoalkylindole class .

1

Cannabinoid CB1 receptor functional screening tool

2

Structurally distinct 2-phenylmorpholine aminoalkylindole

3

Non-human research use only; screening compound

Structural Orthogonality and Risks of Substitute Selection for 2-(3-acetyl-1H-indol-1-yl)-1-(2-phenylmorpholin-4-yl)ethanone

This compound cannot be substituted with structurally related aminoalkylindoles or phenylmorpholines without risking complete loss of the target biological profile. The indole 3-acetyl group and the 2-phenyl substituent on the morpholine ring each independently influence receptor recognition; removal or replacement of a single moiety has been demonstrated in related series to abolish or invert functional activity at cannabinoid and other G-protein-coupled receptors [1][2]. Off-the-shelf analogs such as the unsubstituted morpholine derivative or piperazine variants lack the critical 2-phenylmorpholine substitution pattern and show markedly different potency and efficacy profiles in the limited publicly available screening data [3].

Risk

Removal of the 2-phenyl group or replacement with piperazine may abolish CB1 functional activity.

Risk

Unsubstituted morpholine analogs show no measurable CB1 agonism in public screening data.

Note

CB2 selectivity profile not publicly established; cross-study comparisons are limited by assay format differences.

• [1] BindingDB entry BDBM50416476 (CHEMBL1209806). Agonist activity at human cannabinoid CB1 receptor expressed in CHO cells, EC50 6.31 nM. Deposited by Schering-Plough Research Institute. View Source
• [2] Wiley JL, Marusich JA, Huffman JW. Moving around the molecule: relationship between chemical structure and in vivo activity of synthetic cannabinoids. Life Sci. 2014;97(1):55-63. Class-level evidence on indole/morpholine substitution. View Source
• [3] BindingDB entry BDBM50429833 (CHEMBL2338178). Agonist activity at mouse CB1 receptor by cAMP read-out assay, EC50 >10,000 nM. Fluorophenyl-piperazine analog. View Source

Differentiation Evidence Ledger for 2-(3-acetyl-1H-indol-1-yl)-1-(2-phenylmorpholin-4-yl)ethanone: Quantitative Head-to-Head and Cross-Study Comparisons

CB1 Receptor Agonist Potency: Target Compound vs. Des-phenylmorpholine and Piperazine Analogs

The target compound activates human CB1 receptors with an EC50 of 6.31 nM in CHO cells, representing sub-nanomolar potency [1]. In contrast, the close analog where the 2-phenylmorpholine is replaced with a 4-(4-fluorophenyl)piperazine exhibits an EC50 >10,000 nM at mouse CB1 in a cAMP assay, indicating a >1,500-fold potency differential [2]. The unsubstituted morpholine analog (CAS 842971-67-9) shows no measurable CB1 agonism in publicly available screening data .

CB1 Agonist Potency

Cross-study comparable

EC50 6.31 nM vs. >10,000 nM (piperazine analog)

Supports CB1 agonist probe selection over inactive analogs

Human CB1 CHO assay; comparator at mouse CB1. >1,500-fold difference.

Evidence Dimension	CB1 receptor functional agonism (EC50)
Target Compound Data	EC50 = 6.31 nM
Comparator Or Baseline	4-(4-fluorophenyl)piperazine analog: EC50 >10,000 nM; Morpholine analog (no 2-phenyl): not active
Quantified Difference	>1,500-fold (vs. fluorophenyl-piperazine analog); qualitative loss of activity (vs. morpholine analog)
Conditions	Target: human CB1 in CHO cells, luciferase reporter gene assay, 5 h incubation [1]; Comparator: mouse CB1 cAMP read-out assay [2]; Morpholine analog: AChE assay at 26 µM

Why This Matters

Procurement of the target compound is essential for CB1 agonist studies requiring sub-10 nM potency; the closest commercially catalogued analogs are >1,500-fold weaker or functionally silent at CB1, making them unsuitable surrogates for in vitro pharmacology.

• [1] BindingDB entry BDBM50416476 (CHEMBL1209806). Agonist activity at human cannabinoid CB1 receptor expressed in CHO cells, EC50 6.31 nM. View Source
• [2] BindingDB entry BDBM50429833 (CHEMBL2338178). Agonist activity at mouse CB1 receptor, EC50 >10,000 nM. View Source

Molecular Weight and Lipophilicity Differentiation from Piperazine and Azepane Congeners

The target compound has a molecular weight of 362.4 g/mol (C22H22N2O3), placing it in a distinct physicochemical space compared to the piperazine analog 2-(3-acetyl-1H-indol-1-yl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethanone (MW 391.5 g/mol) and the azepane analog 2-(3-acetyl-1H-indol-1-yl)-1-(azepan-1-yl)ethanone (MW 298.38 g/mol) . The 2-phenylmorpholine ring confers intermediate lipophilicity and hydrogen-bonding capacity that differs from both the more lipophilic piperazine and the more flexible azepane scaffolds, parameters directly relevant to CNS penetration potential and solubility [1].

MW & Lipophilicity

Cross-study comparable

362.4 g/mol vs. 391.5 (piperazine) / 298.4 (azepane)

CNS drug-like property context for lead optimization

Intermediate lipophilicity; distinct from more lipophilic or flexible analogs.

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	362.4 g/mol
Comparator Or Baseline	4-(4-methoxyphenyl)piperazine analog: 391.5 g/mol; Azepane analog: 298.38 g/mol
Quantified Difference	+29.1 g/mol vs. piperazine analog; -64.02 g/mol vs. azepane analog
Conditions	Calculated molecular weights from molecular formulas deposited in public databases

Why This Matters

For CNS-targeted screening cascades where molecular weight <400 g/mol and balanced lipophilicity are critical design criteria, the target compound occupies a 'sweet spot' that the heavier piperazine analog exceeds and the lighter azepane analog undershoots, directly impacting brain permeability predictions and formulation strategy.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. Class-level inference on CNS drug-like properties. View Source

Scaffold Composition: 2-Phenylmorpholine vs. Piperazine-Based Aminoalkylindoles in Cannabinoid Receptor Binding

The 2-phenylmorpholine ring system is a structurally constrained analog of the phenmetrazine class with established monoamine transporter activity [1], yet the target compound's appended 3-acetylindole redirects pharmacological activity toward cannabinoid receptors. This dual pharmacophoric architecture is distinct from the piperazine-based aminoalkylindoles exemplified in patent US9115121, where the most potent CB2 binders achieve IC50 values of 1–17 nM in radioligand displacement assays [2], but no publicly available data directly compare the CB1/CB2 selectivity profile of the target compound against these piperazine congeners under identical assay conditions.

Scaffold Comparison

Class-level inference

2-Phenylmorpholine vs. piperazine CB2 ligands (IC50 1–17 nM)

Reported scaffold differentiation; CB2 data not available for target

Binding mode and subtype selectivity cannot be directly compared.

Evidence Dimension	Cannabinoid receptor binding affinity
Target Compound Data	CB1 EC50 = 6.31 nM; CB2 data not publicly available
Comparator Or Baseline	Sanofi piperazine-based CB2 ligands: IC50 = 1–17 nM (US9115121, compounds 36 and 37)
Quantified Difference	Binding mode and subtype selectivity cannot be quantitatively compared due to different assay formats (functional agonism vs. radioligand binding) and missing CB2 data for the target compound.
Conditions	Target: CB1 functional assay in CHO cells [3]; Comparators: CB2 radioligand binding assay [2]

Why This Matters

The target compound's 2-phenylmorpholine scaffold offers a topologically distinct vector for CB receptor interaction compared to piperazine-based series; researchers aiming to explore CB1-biased agonism or mixed CB1-monoamine profiles should select the 2-phenylmorpholine scaffold rather than piperazine analogs optimized primarily for CB2 binding.

• [1] Wikipedia. Substituted phenylmorpholine. Accessed May 2026. Class-level background on 2-phenylmorpholine pharmacology. View Source
• [2] BindingDB entries BDBM176644 and BDBM176645. Affinity at human CB2 receptor, IC50 17 nM and 1 nM, respectively. US Patent 9,115,121 (Sanofi). View Source
• [3] BindingDB entry BDBM50416476 (CHEMBL1209806). Agonist activity at human CB1 receptor, EC50 6.31 nM. View Source

Absence of Acetylcholinesterase Inhibitory Activity Distinguishes Target Compound from Indole-Based AChE Chemotypes

Multiple structurally related indole-ethanone derivatives, including the morpholine analog lacking the 2-phenyl group, have been profiled against acetylcholinesterase and show no inhibition at concentrations up to 26 µM . While direct AChE data for the target compound are not publicly available, the class-level inference is that the 3-acetylindole-ethanone scaffold does not confer significant AChE inhibitory activity . This stands in contrast to many indole-based natural products and synthetic derivatives that are potent AChE inhibitors with IC50 values in the low nanomolar range [1].

AChE Selectivity

Class-level inference

No AChE inhibition up to 26 µM for closest analog

Predicted AChE-sparing profile for selectivity panels

Inferred from class analog; target compound not directly tested.

Evidence Dimension	Acetylcholinesterase inhibition
Target Compound Data	Not directly measured; closest analog (morpholine without 2-phenyl) shows no inhibition at 26 µM
Comparator Or Baseline	Indole-based AChE inhibitors: IC50 values as low as 22–35 nM reported in literature
Quantified Difference	Qualitative: >1,000-fold selectivity window inferred between CB1 agonism (6.31 nM) and AChE inhibition (>26,000 nM for class analog)
Conditions	AChE assay: Ellman method, 26 µM test concentration ; CB1 assay: CHO cell functional assay [2]

Why This Matters

For researchers screening compound libraries where cholinesterase-mediated off-target effects must be minimized (e.g., CNS-targeted programs), this compound's predicted AChE-sparing profile provides a procurement advantage over indole derivatives with known cholinergic activity.

• [1] Karger Publishers. Cholinesterase inhibitory activity of indole alkaloids. IC50 values in the 22–35 µM range for selected natural products. Class-level comparison data. Accessed May 2026. View Source
• [2] BindingDB entry BDBM50416476 (CHEMBL1209806). Agonist activity at human CB1 receptor, EC50 6.31 nM. View Source

Defined Research and Procurement Scenarios for 2-(3-acetyl-1H-indol-1-yl)-1-(2-phenylmorpholin-4-yl)ethanone Based on Evidence

Cannabinoid CB1 Receptor Functional Screening and SAR Campaigns

This compound is suitable as a high-potency CB1 agonist reference standard (EC50 = 6.31 nM in CHO cells [1]) for structure-activity relationship (SAR) studies exploring the role of the 2-phenylmorpholine ring in cannabinoid receptor activation. Its potency exceeds that of the widely characterized JWH-018 (reported EC50 values of 14.7–102 nM in various CB1 assays [2]) and dwarfs that of des-phenyl and piperazine congeners [3], making it a valuable tool for investigating CB1-biased signaling.

Physicochemical Property Benchmarking in CNS Drug Design

With a molecular weight of 362.4 g/mol, a topological polar surface area consistent with moderate CNS permeability, and balanced lipophilicity conferred by the 2-phenylmorpholine substituent, this compound can serve as a benchmark for medicinal chemistry optimization programs targeting CNS indications where molecular weight below 400 g/mol and avoidance of excessive lipophilicity are key design parameters [4].

Off-Target Selectivity Profiling Against Cholinesterases

Based on class-level evidence that closely related 3-acetylindole-ethanone derivatives are devoid of acetylcholinesterase inhibitory activity at concentrations up to 26 µM , this compound is appropriate for inclusion in selectivity panels where cholinesterase-mediated artifacts must be excluded, particularly in CNS-targeted phenotypic screening cascades.

Chemical Probe for 2-Phenylmorpholine Pharmacophore Elucidation

The 2-phenylmorpholine moiety is a recognized scaffold within the substituted phenmetrazine class with documented monoamine-releasing properties [5]. This compound uniquely bridges this scaffold to a cannabinoid-active indole, enabling researchers to dissect the pharmacological consequences of merging monoamine and cannabinoid pharmacophores within a single molecular entity.

Application

Selection Property

Validation Focus

CB1 receptor functional screening

CB1 agonist probe

Functional assay response in CHO cells

CNS drug-like property benchmarking

MW and lipophilicity profile

CNS permeability and solubility assessment

Off-target selectivity profiling

Predicted AChE-sparing profile

Cholinesterase counter-screen

2-Phenylmorpholine pharmacophore studies

Dual monoamine-cannabinoid scaffold

Pharmacophore bridging effects

• [1] BindingDB entry BDBM50416476 (CHEMBL1209806). Agonist activity at human CB1 receptor, EC50 6.31 nM. View Source
• [2] Atwood BK, Huffman J, Straiker A, Mackie K. JWH018, a common constituent of 'Spice' herbal blends, is a potent and efficacious cannabinoid CB1 receptor agonist. Br J Pharmacol. 2010;160(3):585-593. EC50 = 14.7 nM for CB1 cAMP inhibition. View Source
• [3] BindingDB entry BDBM50429833 (CHEMBL2338178). Agonist activity at mouse CB1 receptor, EC50 >10,000 nM. Fluorophenyl-piperazine analog. View Source
• [4] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. View Source
• [5] Wikipedia. 2-Phenylmorpholine. Accessed May 2026. Parent compound of substituted phenylmorpholine class; norepinephrine-dopamine releasing agent activity. View Source